Cas no 2034582-82-4 (N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine)

• Product Name: N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine
• CAS No: 2034582-82-4
• MF: C₁₅H₂₃N₅O₃
• MW: 321.374822854996
• CID: 5358978
• Update Time: 2025-06-08

N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-morpholin-4-ylmethanone
• N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

• Inchi： 1S/C15H23N5O3/c1-18(2)13-3-4-14(17-16-13)23-12-5-6-20(11-12)15(21)19-7-9-22-10-8-19/h3-4,12H,5-11H2,1-2H3
• InChI Key： YKIJEXHLZRKCAU-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NN=C(N(C)C)C=C2)C1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

Research Briefing on N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS: 2034582-82-4)

In recent years, the compound N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS: 2034582-82-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure includes a pyridazine core, a morpholine carbonyl group, and a pyrrolidine moiety, all of which contribute to its biological activity. Researchers have highlighted the importance of these functional groups in binding to target proteins, making it a valuable scaffold for further medicinal chemistry exploration.

Mechanistic studies have revealed that N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine exhibits potent inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, recent in vitro and in vivo experiments demonstrated its ability to selectively inhibit key kinases, thereby modulating cellular responses associated with diseases such as cancer and autoimmune disorders. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics.

In addition to its kinase inhibitory properties, the compound has also been investigated for its pharmacokinetic profile. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its suitability for further development. However, challenges such as metabolic stability and potential off-target effects remain areas of active research. Ongoing studies aim to address these issues through structural modifications and formulation optimization.

The therapeutic potential of N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine extends beyond oncology. Recent publications have explored its application in neurodegenerative diseases, where it has shown neuroprotective effects in animal models. These findings open new avenues for research, particularly in understanding the compound's cross-reactivity with other biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, N,N-dimethyl-6-{[1-(morpholine-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its full therapeutic potential. This briefing highlights the importance of continued investment in the study of this compound to unlock its benefits for human health.